Cas no 123476-71-1 (5(4H)-Isoxazolone, 3-(4-chlorophenyl)-4-phenyl-)

• Product Name: 5(4H)-Isoxazolone, 3-(4-chlorophenyl)-4-phenyl-
• CAS No: 123476-71-1
• MF: C₁₅H₁₀ClNO₂
• MW: 271.698402881622
• CID: 1218298
• PubChem ID: 14319688
• Update Time: 2025-04-20

5(4H)-Isoxazolone, 3-(4-chlorophenyl)-4-phenyl- Chemical and Physical Properties

Names and Identifiers

• 5(4H)-Isoxazolone, 3-(4-chlorophenyl)-4-phenyl-
• 3-(4-chlorophenyl)-4-phenyl-4H-1,2-oxazol-5-one
• 123476-71-1
• DTXSID30558867
• 3-(4-Chlorophenyl)-4-phenyl-1,2-oxazol-5(4H)-one
• 3-(4-Chlorophenyl)-4-phenylisoxazol-5(4H)-one

• Inchi： 1S/C15H10ClNO2/c16-12-8-6-11(7-9-12)14-13(15(18)19-17-14)10-4-2-1-3-5-10/h1-9,13H
• InChI Key： VAMCWKLKPVSATP-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C1C(C(=O)ON=1)C1C=CC=CC=1

Computed Properties

• Exact Mass: 271.0401
• Monoisotopic Mass: 271.0400063g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 368
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 38.7Ų

Experimental Properties

• PSA: 38.66